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Compound of Interest

Compound Name: N-Methyl-1,3-propanediamine

Cat. No.: B050750 Get Quote

N-Methyl-1,3-propanediamine is a versatile aliphatic diamine with a primary and a secondary

amine group, making it a valuable building block and reagent in a wide range of industrial and

research applications.[1] Its unique structure allows it to participate in various chemical

reactions, including nucleophilic substitutions, alkylations, and condensation reactions. This

guide provides a comparative overview of the performance of N-Methyl-1,3-propanediamine
and its structural analogs in key applications, supported by available experimental data.

Corrosion Inhibition
Aliphatic diamines and their derivatives are effective corrosion inhibitors for metals, particularly

for mild steel in acidic environments.[2][3][4][5] They function by adsorbing onto the metal

surface, forming a protective film that inhibits both anodic and cathodic reactions. The

efficiency of inhibition depends on the structure of the amine, its concentration, and the

corrosive environment.

Comparative Performance of Aliphatic Diamine
Derivatives as Corrosion Inhibitors
While specific comparative data for N-Methyl-1,3-propanediamine is limited, the following

table presents the inhibition efficiency of closely related 1,3-propanediamine derivatives and

other aliphatic amines, providing an indication of expected performance.
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Inhibitor Metal
Corrosive
Medium

Concentrati
on

Inhibition
Efficiency
(%)

Reference

Schiff Base of

1,3-

diaminopropa

ne

Mild Steel 1 M HCl 0.002 M 75 [2]

N-oleyl-1,3-

diaminopropa

ne

(formulation)

Carbon Steel 1.0 M HCl Not specified 92.1 [3]

Hexamine

(HMTA)
Mild Steel 3.5 wt% NaCl 0.08 M 92 [6]

Schiff Base

(N-MDA)

Low-carbon

steel
1 M HCl 0.0005 M 93.7 [7]

Quaternary

Ammonium

Surfactant

API X65

Steel
1 M HCl 5 x 10⁻³ M ~99.5 [8]

Experimental Protocol for Corrosion Inhibitor Evaluation
Weight Loss Method:

Coupon Preparation: Mild steel coupons of known dimensions and weight are polished,

cleaned, and dried.

Immersion: The coupons are immersed in the corrosive solution (e.g., 1 M HCl) with and

without various concentrations of the inhibitor for a specified period (e.g., 24 hours) at a

constant temperature.

Analysis: After immersion, the coupons are removed, cleaned to remove corrosion products,

dried, and re-weighed.
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Calculation: The corrosion rate (CR) and inhibition efficiency (IE%) are calculated using the

following formulas:

CR = (Weight Loss) / (Surface Area × Time)

IE% = [(CR_uninhibited - CR_inhibited) / CR_uninhibited] × 100

Electrochemical Methods (Potentiodynamic Polarization and Electrochemical Impedance

Spectroscopy - EIS):

Cell Setup: A three-electrode cell is used, containing a working electrode (mild steel), a

reference electrode (e.g., saturated calomel electrode), and a counter electrode (e.g.,

platinum).

Measurement: The steel electrode is immersed in the corrosive solution with and without the

inhibitor. For potentiodynamic polarization, the potential is scanned, and the resulting current

is measured to determine the corrosion potential (Ecorr) and corrosion current density (icorr).

For EIS, a small amplitude AC signal is applied over a range of frequencies to measure the

impedance of the system.

Analysis: The inhibition efficiency is calculated from the icorr values or by analyzing the

changes in the charge transfer resistance (Rct) from the EIS data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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